2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O4S3/c1-26-15-6-8-17(9-7-15)29(24,25)22-19-21-14(12-28-19)11-18(23)20-13-4-3-5-16(10-13)27-2/h3-10,12H,11H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: MSCCLZQKLOXNNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C19H19N3O4S3
• Molecular Weight: 449.6 g/mol
• CAS No.: 922001-08-9

Description

2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C19H19N3O4S3 and its molecular weight is 449.56. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Excretion Studies

Research on compounds such as mirabegron, a β3-adrenoceptor agonist, involves detailed pharmacokinetic studies, including absorption, metabolism, and excretion after oral administration. Such studies characterize the mass balance and metabolite profiles in humans, providing crucial data for drug development and safety assessments (Takusagawa et al., 2012).

Development of Pain Models

Research into specific receptor agonists, such as the TRPA1-specific agonist "JT010," contributes to the development of human pain models. This allows for the exploration of pain generation mechanisms and the validation of new analgesic drugs targeting TRPA1 receptors. The specificity of such compounds enables the isolation of TRPA1 activation effects from those of other receptors previously implicated in pain generation (Heber et al., 2019).